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Compound of Interest

Compound Name: Splenopentin diacetate

Cat. No.: B15600437 Get Quote

Technical Support Center: Splenopentin Diacetate
Welcome to the technical support center for Splenopentin diacetate. This resource provides

troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists,

and drug development professionals in successfully utilizing this immunomodulatory

pentapeptide in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is Splenopentin diacetate?

Splenopentin diacetate is a synthetic pentapeptide with the amino acid sequence Arg-Lys-

Glu-Val-Tyr (RKEVY). It corresponds to the amino acid residues 32-36 of the naturally

occurring splenic hormone, splenin. As an immunomodulatory agent, it is primarily used in

research settings to investigate its effects on the immune system.

Q2: What are the basic physicochemical properties of Splenopentin diacetate?

While extensive quantitative data is not readily available in public literature, here is a summary

of its known properties:
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Property Value

Molecular Formula C33H55N9O11

Molecular Weight 753.84 g/mol

Amino Acid Sequence Arg-Lys-Glu-Val-Tyr (RKEVY)

Appearance Typically a lyophilized white powder

Storage Temperature -20°C for long-term storage

Q3: How should I store Splenopentin diacetate?

For optimal stability, lyophilized Splenopentin diacetate should be stored at -20°C. Once

reconstituted, it is recommended to aliquot the solution and store it at -20°C or -80°C to

minimize freeze-thaw cycles. Peptide solutions are generally less stable than the lyophilized

powder.

Troubleshooting Guide: Preventing Precipitation
Precipitation of Splenopentin diacetate during experimental procedures can lead to

inaccurate results and loss of valuable material. The following guide provides a systematic

approach to identify and resolve solubility issues.

Problem: My Splenopentin diacetate has precipitated out of solution.

This is a common issue that can arise from several factors, including improper solvent

selection, incorrect pH, or inappropriate storage conditions. Follow the steps below to

troubleshoot this problem.

Step 1: Review Your Reconstitution Protocol
The initial step of bringing the lyophilized peptide into solution is critical.

Recommended Reconstitution Workflow:
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Start: Lyophilized
Splenopentin Diacetate

Attempt to dissolve in
 high-purity water

Is it fully dissolved?

If not, try 10-30% aqueous
 acetic acid

No

Solution Prepared Successfully

YesIs it fully dissolved?

For hydrophobic preparations,
 use a small amount of DMSO
 to dissolve, then dilute with

 aqueous buffer

No

Yes

Precipitation Persists:
Consider alternative formulation

 strategies
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Splenopentin Diacetate in Solution
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Optimal

Precipitation

Suboptimal
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[https://www.benchchem.com/product/b15600437#how-to-avoid-splenopentin-diacetate-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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